Cas no 60814-30-4 (1-(quinolin-4-yl)ethan-1-one)
1-(Quinolin-4-yl)ethan-1-one is a heterocyclic aromatic compound featuring a quinoline core substituted with an acetyl group at the 4-position. This ketone derivative is of interest in organic synthesis and pharmaceutical research due to its role as a versatile intermediate in the preparation of more complex quinoline-based structures. Its well-defined molecular framework allows for further functionalization, making it valuable in the development of bioactive molecules, ligands, and materials. The compound exhibits stability under standard conditions and is compatible with a range of chemical transformations, including nucleophilic additions and condensation reactions. Its purity and consistent reactivity ensure reliable performance in synthetic applications.
1-(quinolin-4-yl)ethan-1-one structure
Product Name:1-(quinolin-4-yl)ethan-1-one
CAS No:60814-30-4
MF:C11H9NO
MW:171.195262670517
CID:953573
PubChem ID:12340190
Update Time:2025-06-09
1-(quinolin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Quinolin-4-yl)ethanone
- 1-quinolin-4-ylethanone
- 4-Acetylquinoline
- 3-acetylquinoline
- 4-Quinolinecarbonitrile
- 1-(quinolin-4-yl)ethan-1-one
- SB68209
- A832900
- ZHNCGFVDSCRVDH-UHFFFAOYSA-N
- AKOS005254684
- Ethanone, 1-(4-quinolinyl)-
- 1-(4-Quinolinyl)ethanone, AldrichCPR
- EN300-1856969
- 4-Chinolylmethylketon
- G67008
- 60814-30-4
- SCHEMBL827639
- MFCD09037812
- DTXSID50491883
- 1-(4-quinolinyl)ethanone
- 1-(4-quinolyl)ethanone
- J-503630
- DB-072861
- 1-quinolin-4-yl-ethanone
-
- Inchi： 1S/C11H9NO/c1-8(13)9-6-7-12-11-5-3-2-4-10(9)11/h2-7H,1H3
- InChI Key： ZHNCGFVDSCRVDH-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CN=C2C=CC=CC=12
Computed Properties
- Exact Mass: 171.06800
- Monoisotopic Mass: 171.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 2.43740
1-(quinolin-4-yl)ethan-1-one Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(quinolin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143176-1g |
1-(Quinolin-4-yl)ethanone |
60814-30-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM143176-1g |
1-(Quinolin-4-yl)ethanone |
60814-30-4 | 95% | 1g |
$505 | 2021-08-05 | |
| Alichem | A189004466-5g |
1-(Quinolin-4-yl)ethanone |
60814-30-4 | 95% | 5g |
$1273.80 | 2023-09-01 | |
| Alichem | A189004466-10g |
1-(Quinolin-4-yl)ethanone |
60814-30-4 | 95% | 10g |
$1896.34 | 2023-09-01 | |
| Alichem | A189004466-25g |
1-(Quinolin-4-yl)ethanone |
60814-30-4 | 95% | 25g |
$3502.72 | 2023-09-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90282-100MG |
1-(quinolin-4-yl)ethan-1-one |
60814-30-4 | 95% | 100MG |
￥ 990.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90282-250MG |
1-(quinolin-4-yl)ethan-1-one |
60814-30-4 | 95% | 250MG |
￥ 1,584.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90282-500MG |
1-(quinolin-4-yl)ethan-1-one |
60814-30-4 | 95% | 500MG |
￥ 2,633.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90282-1G |
1-(quinolin-4-yl)ethan-1-one |
60814-30-4 | 95% | 1g |
￥ 3,946.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90282-5G |
1-(quinolin-4-yl)ethan-1-one |
60814-30-4 | 95% | 5g |
￥ 11,840.00 | 2023-04-06 |
1-(quinolin-4-yl)ethan-1-one Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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